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Compound of Interest

Compound Name: Diisobutylamine hydrochloride

Cat. No.: B096849

Welcome to the Technical Support Center for the purification of Diisobutylamine
Hydrochloride. This guide is designed for researchers, scientists, and drug development
professionals who require high-purity Diisobutylamine Hydrochloride for their work. Here,
you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed
experimental protocols to address common challenges encountered during the purification
process.

l. Understanding the Compound: Key Properties

Diisobutylamine hydrochloride is a white to off-white crystalline solid, soluble in water and
polar organic solvents.[1] It is the salt formed from the reaction of the basic secondary amine,
diisobutylamine, with hydrochloric acid.[1][2] Understanding the properties of both the free base
and the salt is crucial for effective purification.
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Diisobutylamine

Property Diisobutylamine .

Hydrochloride
Molecular Formula CsH19NJ[3] CsH20CIN[4]
Molecular Weight 129.24 g/mol [3] 165.70 g/mol [4][5]

o White to off-white crystalline

Appearance Colorless liquid[3] )

solid
Boiling Point 139 °C[3] Not applicable (decomposes)
Melting Point -77 °C[6] Not well-defined, decomposes

Slightly soluble in water; )
B ] ) Soluble in water and polar
Solubility soluble in organic solvents[6]

[7]

organic solvents[1]

Il. Purification Workflow Overview

The purification of Diisobutylamine Hydrochloride typically involves the purification of the
free base, Diisobutylamine, followed by its conversion to the hydrochloride salt and subsequent
recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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